Cas no 898757-62-5 (5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]pentan-1-one)

• Product Name: 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]pentan-1-one
• CAS No: 898757-62-5
• MF: C₂₄H₂₇F₃O₃
• MW: 420.464597940445
• MDL: MFCD03844380
• CID: 1946503
• PubChem ID: 24727987
• Update Time: 2025-10-23

5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]pentan-1-one Chemical and Physical Properties

Names and Identifiers

• 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]pentan-1-one
• LogP
• 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-2'-[(4-trifluoromethyl)phenyl]valerophenone
• 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-[4'-(trifluoromethyl)-[1,1'-biphenyl]-2-yl]pentan-1-one
• DTXSID60646084
• 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-[4'-(trifluoromethyl)-2-biphenylyl]-1-pentanone
• 898757-62-5
• MFCD03844380
• AKOS016023618
• MS-21530
• 5-(5,5-Dimethyl-1,3-dioxan-2-yl)-1-[4'-(trifluoromethyl)[1,1'-biphenyl]-2-yl]pentan-1-one

• MDL： MFCD03844380
• Inchi： 1S/C24H27F3O3/c1-23(2)15-29-22(30-16-23)10-6-5-9-21(28)20-8-4-3-7-19(20)17-11-13-18(14-12-17)24(25,26)27/h3-4,7-8,11-14,22H,5-6,9-10,15-16H2,1-2H3
• InChI Key： VOOYYFLXXFPBNS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1=CC=CC=C1C(CCCCC1OCC(C)(C)CO1)=O)(F)F

Computed Properties

• Exact Mass: 420.19122921Da
• Monoisotopic Mass: 420.19122921Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]pentan-1-one

Compound CAS No. 898757-62-5: 5-(5,5-Dimethyl-1,3-Dioxan-2-Yl)-1-[2-[4-(Trifluoromethyl)Phenyl]Phenyl]Pentan-1-One

The compound CAS No. 898757-62-5, also known as 5-(5,5-dimethyl-1,3-dioxan-2-yl)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]pentan-1-one, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its unique structural features and promising biological properties. Recent studies have highlighted its role in drug discovery and material science, making it a focal point for researchers worldwide.

The molecular structure of CAS No. 898757-62-5 is characterized by a pentanone backbone with a substituted dioxane ring and a trifluoromethyl-substituted biphenyl group. The dioxane ring contributes to the molecule's stability and solubility, while the trifluoromethyl group enhances its electronic properties. These features make the compound suitable for applications in medicinal chemistry, particularly in the development of kinase inhibitors and other therapeutic agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 898757-62-5 through multi-step processes involving organocatalysis and transition metal-catalyzed reactions. Researchers have optimized reaction conditions to achieve high yields and selectivity, ensuring scalability for potential industrial applications. The synthesis of this compound has been documented in several peer-reviewed journals, underscoring its importance in modern organic chemistry.

In terms of biological activity, CAS No. 898757-62-5 has shown promising results in preclinical studies as a potential inhibitor of certain protein kinases. Its ability to modulate enzyme activity makes it a valuable tool in drug discovery programs targeting various diseases, including cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies have furthered our understanding of its pharmacokinetic properties and safety profile.

The incorporation of the trifluoromethyl group into the molecule's structure has been shown to enhance its metabolic stability and bioavailability. This modification is critical for developing drugs with improved efficacy and reduced toxicity. Furthermore, the dioxane ring provides additional flexibility, allowing the molecule to adopt conformations that facilitate binding to target proteins.

From a materials science perspective, CAS No. 898757-62-5 exhibits unique physical properties that make it an attractive candidate for advanced materials development. Its thermal stability and mechanical strength have been explored in polymer chemistry applications, where it serves as a building block for high-performance polymers and composites.

In conclusion, CAS No. 898757-62-5, or 5-(5,5-dimethyl-1,3-dioxan-2-yli)-1-[2-[4-(trifluoromethyl)phenyl]phenyl]pentan-one, stands out as a versatile compound with diverse applications across multiple disciplines. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in contemporary chemical research.